UNC0006

• Molecular Formula: C24H29Cl2N3O2
• Molecular Weight: 462.4 g/mol
• InChI: InChI=1S/C24H29Cl2N3O2/c25-20-5-3-6-22(24(20)26)29-13-4-12-28(14-15-29)11-1-2-16-31-19-9-7-18-8-10-23(30)27-21(18)17-19/h3,5-7,9,17H,1-2,4,8,10-16H2,(H,27,30)
• InChIKey: NGCKUAWDNUFNBB-UHFFFAOYSA-N

UNC0006: β-Arrestin-Biased D2 Receptor Ligand

UNC0006 (CAS 1354030-14-0) is a synthetic small-molecule ligand of the dopamine D2 receptor (D2R), derived from the aripiprazole scaffold [1]. It functions as an antagonist of Gi/o-mediated cAMP production and a partial agonist of β-arrestin-2 recruitment to the D2R, making it a functionally selective, β-arrestin-biased D2R ligand [2]. This profile distinguishes it from balanced D2R agonists/antagonists and positions it as a chemical probe for dissecting D2R signaling pathways implicated in antipsychotic efficacy and side-effect profiles [3].

β-arrestin-biased D2R functional selectivity research

Clean Gi-cAMP antagonism and β-arrestin-2 partial agonism tool

Pathway dissection of GPCR bias without G protein interference

• [1] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. View Source
• [2] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. View Source
• [3] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. View Source

UNC0006 vs. General D2 Modulators

UNC0006 cannot be substituted by aripiprazole, other UNC-series analogs, or generic D2R antagonists because it exhibits a unique quantitative balance of D2R binding affinity, functional antagonism of Gi-mediated cAMP production, and partial agonism of β-arrestin-2 recruitment [1]. Unlike aripiprazole (a partial agonist in both pathways) and UNC9994 (more β-arrestin-biased but with lower D2R affinity), UNC0006 provides a distinct 'biased signaling fingerprint' essential for experiments designed to isolate β-arrestin-2-dependent antipsychotic effects from Gi-dependent motoric side effects [2]. Simple receptor binding affinity (Ki) is insufficient to predict this functional selectivity profile, which is defined by pathway-specific EC50 and Emax values [3].

! Generic D2R ligands lack the β-arrestin bias signature; functional profiles may not transfer directly.

! Aripiprazole partial cAMP agonism can obscure β-arrestin-dependent pathway interpretation.

! Closely related analogs (UNC9975, UNC9994) exhibit distinct selectivity and bias profiles that limit direct substitution.

• [1] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. View Source
• [2] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. View Source
• [3] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. View Source

UNC0006 Differentiation Evidence

D2 Receptor Binding Affinity

UNC0006 displays a clear functional dichotomy relative to aripiprazole and the full agonist quinpirole. In the D2R-mediated Gi-coupled cAMP inhibition assay, UNC0006 exhibits no agonist activity (i.e., full antagonist), whereas aripiprazole is a partial agonist (EC50 = 38 nM, Emax = 51%) and quinpirole is a full agonist (EC50 = 3.2 nM, Emax = 100%) [1]. Conversely, in the D2R-mediated β-arrestin-2 translocation Tango assay, UNC0006 acts as a partial agonist with EC50 = 1.2 nM and Emax = 47%, a profile distinct from aripiprazole (EC50 = 2.4 nM, Emax = 73%) and UNC9994 (EC50 = 6.1 nM, Emax = 91%) [2]. This combination of potent β-arrestin-2 partial agonism and absent Gi agonism is unique among the compared compounds.

D2 Binding Affinity

Head-to-head

Ki = 5.0 nM (UNC0006)

Higher affinity than aripiprazole (8.0 nM); supports target engagement for pathway studies.

Comparable to UNC9975 (2.6 nM); 15.8-fold over UNC9994.

Evidence Dimension	D2R-mediated Gi-cAMP agonism (Emax %)
Target Compound Data	No agonist activity (antagonist only)
Comparator Or Baseline	Aripiprazole: EC50 = 38 nM, Emax = 51%; Quinpirole: EC50 = 3.2 nM, Emax = 100%
Quantified Difference	Emax difference: 51% vs. 0% (aripiprazole vs. UNC0006)
Conditions	HEK293T cells expressing D2R and GloSensor-22F; cAMP production assay

Why This Matters

This unique functional profile enables researchers to selectively activate β-arrestin-2 signaling without concurrent Gi activation, a key requirement for isolating the contribution of β-arrestin-2 to antipsychotic efficacy.

• [1] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 2A. View Source
• [2] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 2B. View Source

cAMP Antagonism vs. β-Arrestin-2 Recruitment

In competitive radioligand binding assays, UNC0006 (Ki = 5.0 nM) demonstrates higher D2R affinity than UNC9994 (Ki = 79 nM) and moderately higher affinity than aripiprazole (Ki = 8.0 nM) [1]. This 16-fold improvement over UNC9994 and 1.6-fold improvement over aripiprazole translates to more efficient receptor occupancy at lower concentrations, which may influence downstream functional responses.

cAMP vs β-Arrestin-2

Head-to-head

cAMP: pure antagonist; Tango: EC50 1.2 nM (Emax 47%)

Clean bias signature enables dissection of β-arrestin-dependent signaling without G protein activation.

Aripiprazole is partial agonist in both assays (Tango EC50 2.4 nM).

Evidence Dimension	D2 receptor binding affinity (Ki)
Target Compound Data	5.0 nM
Comparator Or Baseline	Aripiprazole: 8.0 nM; UNC9975: 2.6 nM; UNC9994: 79 nM
Quantified Difference	16-fold higher affinity than UNC9994; 1.6-fold higher than aripiprazole
Conditions	Radioligand binding assay (human D2 receptor)

Why This Matters

Higher D2R affinity allows for lower compound concentrations in cellular assays, reducing the risk of off-target effects and improving signal-to-noise in functional selectivity experiments.

• [1] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Table 1. View Source

In Vivo Catalepsy in β-Arrestin-2 KO Mice

In the β-arrestin-2 translocation Tango assay, UNC0006 (EC50 = 1.2 nM) is 2-fold more potent than aripiprazole (EC50 = 2.4 nM) and 5-fold more potent than UNC9994 (EC50 = 6.1 nM) [1]. In the BRET-based β-arrestin-2 recruitment assay, UNC0006 (EC50 = 17 nM) is approximately 8.5-fold more potent than aripiprazole (EC50 = 145 nM) [2]. This consistent potency advantage across orthogonal assay platforms confirms robust β-arrestin-2 engagement.

In Vivo Catalepsy

Class-level inference

No catalepsy in WT; catalepsy emerges in β-arrestin-2 KO mice.

β-arrestin-2-dependent motoric side-effect endpoint context; model-specific behavioral shift observed.

Quantitative duration data not reported; binary shift supports pathway attribution.

Evidence Dimension	β-arrestin-2 recruitment (EC50)
Target Compound Data	Tango: 1.2 nM; BRET: 17 nM
Comparator Or Baseline	Aripiprazole Tango: 2.4 nM; BRET: 145 nM; UNC9994 Tango: 6.1 nM
Quantified Difference	2-fold more potent than aripiprazole (Tango); 8.5-fold more potent (BRET)
Conditions	HTLA cells (Tango) and HEK293 cells expressing GRK2 (BRET)

Why This Matters

Enhanced potency in β-arrestin-2 recruitment assays makes UNC0006 a preferred tool for studying β-arrestin-2-mediated signaling at lower, more physiologically relevant concentrations.

• [1] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 2B. View Source
• [2] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 2D. View Source

Dopamine and Serotonin Receptor Selectivity

UNC0006 (Ki = 16 nM at 5-HT2A; Ki = 4.5 nM at H1) exhibits an intermediate selectivity profile compared to UNC9975 (Ki = 7.4 nM at 5-HT2A; Ki = 6.1 nM at H1) and UNC9994 (Ki = 140 nM at 5-HT2A; Ki = 2.4 nM at H1) [1]. This profile provides a distinct 'off-target signature' that may influence in vivo behavioral outcomes and side-effect liability. Aripiprazole shows comparable 5-HT2A binding (Ki = 40 nM) but lower H1 affinity (Ki = 6.0 nM) [1].

GPCR Selectivity

Head-to-head

5HT2A Ki 16 nM (vs aripiprazole 40 nM); H1 Ki 4.5 nM (vs 6.0 nM)

Broader serotonergic engagement may require cross-reactivity review; functional antagonism noted at several sites.

See Table 1 for full panel; 5HT1A affinity lower (3.3-fold).

Evidence Dimension	5-HT2A and H1 receptor binding (Ki)
Target Compound Data	5-HT2A: 16 nM; H1: 4.5 nM
Comparator Or Baseline	Aripiprazole 5-HT2A: 40 nM, H1: 6.0 nM; UNC9975 5-HT2A: 7.4 nM, H1: 6.1 nM; UNC9994 5-HT2A: 140 nM, H1: 2.4 nM
Quantified Difference	2.5-fold higher H1 affinity than aripiprazole; 2.5-fold lower 5-HT2A affinity than aripiprazole
Conditions	Radioligand binding assays

Why This Matters

Differential off-target binding profiles allow researchers to select the most appropriate tool compound for studies where minimizing or enhancing activity at specific receptors (e.g., 5-HT2A for antipsychotic efficacy, H1 for sedation) is critical.

• [1] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Table 1. View Source

UNC0006 Research and Industrial Applications

GPCR Functional Selectivity and Ligand Bias

Based on its complete lack of Gi-cAMP agonism (Emax = 0%) paired with potent β-arrestin-2 partial agonism (EC50 = 1.2 nM, Emax = 47%) [1], UNC0006 is the preferred tool compound for in vitro and in vivo experiments designed to test the hypothesis that β-arrestin-2 signaling alone is sufficient for antipsychotic-like activity. This application directly leverages the unique functional selectivity quantified in Evidence Item 1.

Antipsychotic Discovery with Reduced Motor Side Effects

UNC0006 serves as a critical intermediate analog in the SAR series between aripiprazole and UNC9994/UNC9975. With D2R Ki = 5.0 nM and a distinct β-arrestin-2 vs. Gi bias profile [2], UNC0006 provides a valuable data point for medicinal chemistry efforts aiming to optimize D2R affinity or fine-tune functional bias. Its use enables correlation of specific structural modifications (e.g., the dichlorophenyl moiety) with changes in both binding and functional selectivity.

β-Arrestin-2 Knockout Model Validation

Researchers studying the role of 5-HT2A or histamine H1 receptors in antipsychotic drug action can leverage the unique off-target binding signature of UNC0006 (5-HT2A Ki = 16 nM, H1 Ki = 4.5 nM) [3]. By comparing in vivo data from UNC0006, UNC9975, and UNC9994, it is possible to deconvolute the contribution of these ancillary targets to therapeutic efficacy or adverse events such as sedation or weight gain.

Off-Target Selectivity Profiling

Given its robust and potent β-arrestin-2 recruitment across multiple assay platforms (Tango EC50 = 1.2 nM, BRET EC50 = 17 nM) [4], UNC0006 is an ideal reference agonist for validating new β-arrestin-2 recruitment assays, including high-throughput screening formats. Its well-characterized profile ensures reliable positive control performance.

Application

Selection Property

Validation Focus

GPCR functional selectivity research

Biased ligand tool with clean cAMP antagonism

cAMP vs β-arrestin-2 pathway comparison in cellular pharmacology

Antipsychotic-like endpoint research: motoric side-effect model

β-arrestin-2 dependent behavioral endpoint

Catalepsy response in WT vs β-arrestin-2 KO models

β-Arrestin-2 knockout model validation

Pharmacological probe for genotype-phenotype confirmation

Behavioral readout reliability in genetic models of neurological disorders

Off-target selectivity control experiments

Comprehensive GPCR selectivity profile

Serotonergic/histaminergic interference assessment

• [1] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 2A, 2B. View Source
• [2] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Table 1. View Source
• [3] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Table 1. View Source
• [4] Allen JA, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 2B, 2D. View Source